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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B15553251

Disclaimer: The following application notes and protocols are a general guide based on the
chemical properties of Acid Yellow 199 and standard histological staining principles. No
specific, validated protocols for the use of Acid Yellow 199 in biological sample staining were
found in the available literature. Researchers should optimize these generalized procedures for
their specific applications.

Introduction

Acid Yellow 199, also known by its Colour Index name, is an acid dye with the chemical
formula C19H15N4NaO6S.[1] As an anionic dye, it is expected to bind to cationic (acidophilic)
components in biological tissues, such as proteins in the cytoplasm, connective tissue, and
muscle fibers. Its bright yellow color suggests potential utility as a counterstain in various
histological staining methods.

Chemical and Physical Properties

A summary of the key properties of Acid Yellow 199 is provided in the table below.
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Property Value Reference
Chemical Formula C19H15N4Na06S [1]
Molecular Weight 450.40 g/mol [1]

CAS Number 70865-20-2 [11[2]
Appearance Yellow Powder [1]

Odor Odorless [1]

Safety and Handling Precautions

Acid Yellow 199 presents several hazards that require appropriate safety measures in a

laboratory setting.[1][3]
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Hazard Precautionary Measures Reference

Do not ingest. If swallowed,
) give 2-4 cupfuls of milk or
Harmful if swallowed _ _ [1]
water and seek immediate

medical attention.

Wear appropriate protective
eyeglasses or chemical safety
o goggles. In case of contact,
Eye Irritation ) ) ) [1]
immediately flush eyes with
plenty of water for at least 15

minutes.

May cause skin irritation in
sensitive individuals and may
cause an allergic skin reaction.
Skin Irritation Wear appropriate protective [11[3]
gloves. Flush skin with plenty
of soap and water if contact

OCcCurs.

Avoid breathing dust. Use in a
Respiratory Irritation well-ventilated area or with a [1]

chemical fume hood.

Harmful to aquatic life with
Aquatic Hazard long-lasting effects. Avoid [3]

release to the environment.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles,
gloves, and a lab coat, when handling Acid Yellow 199.[1]

General Staining Principles and Hypothetical
Protocols

While specific protocols for Acid Yellow 199 are not available, a generalized workflow for its
use as a cytoplasmic stain in histology can be proposed. The mechanism of action for acid
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dyes involves the electrostatic attraction between the anionic dye molecules and the cationic
groups of proteins in the tissue.

Click to download full resolution via product page

Caption: Generalized workflow for histological staining incorporating Acid Yellow 199.

Hypothetical Protocol for Paraffin-Embedded Sections

This protocol is a template and requires optimization.
Reagents:

» Acid Yellow 199 stock solution (e.g., 0.5% - 1% w/v in distilled water with 0.5% acetic acid).
The optimal concentration and pH will need to be determined empirically.

e Hematoxylin solution (e.g., Harris or Mayer's)

¢ Acid alcohol (e.g., 1% HCI in 70% ethanol)

e Scott's Tap Water substitute (or equivalent bluing agent)
e Graded alcohols (70%, 95%, 100%)

» Xylene (or a xylene substitute)

¢ Mounting medium

Procedure:

» Deparaffinization and Rehydration:
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o Immerse slides in xylene to remove paraffin.

o Rehydrate through a series of graded alcohols to water.

e Nuclear Staining:

o

Stain with hematoxylin to stain cell nuclei.

[¢]

Rinse in water.

[¢]

Differentiate in acid alcohol to remove excess hematoxylin.

Rinse in water.

[e]

o

Blue in Scott's Tap Water to turn the nuclei blue/purple.

Rinse in water.

[¢]

o Cytoplasmic Staining with Acid Yellow 199:

o Immerse slides in the Acid Yellow 199 solution. Incubation time will need to be optimized
(e.g., 1-5 minutes).

o Rinse briefly in a weak acid solution (e.g., 0.5% acetic acid) to remove excess dye.

o Rinse in water.

e Dehydration, Clearing, and Mounting:

o Dehydrate slides through graded alcohols.

o Clear in xylene.

o Mount with a permanent mounting medium.

Expected Results:

e Nuclei: Blue/Purple
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e Cytoplasm, muscle, connective tissue: Shades of yellow

Mechanism of Staining

The staining mechanism of Acid Yellow 199, as an acid dye, is based on electrostatic
interactions.

Stained Tissue

Stained Protein

Click to download full resolution via product page

Caption: Electrostatic interaction between Acid Yellow 199 and tissue proteins.

Potential Applications

Based on its properties as an acid dye, Acid Yellow 199 could potentially be used in:

» Trichrome Staining: As a substitute for other yellow dyes in trichrome methods to stain
cytoplasm and muscle.

o Counterstaining: As a general cytoplasmic counterstain in conjunction with nuclear stains like
hematoxylin.

» Connective Tissue Staining: To highlight collagen and other extracellular matrix components.

Further research and methods development are required to validate these potential
applications and establish standardized protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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